(3S)-3-(Tert-butoxycarbonyl)amino-1-chloro-4-phenyl-2-butanone

Description

(3S)-3-(tert-Butoxycarbonyl)amino-1-chloro-4-phenyl-2-butanone, also known as tert-butyl N-((2S)-4-chloro-3-oxo-1-phenylbutan-2-yl)carbamate, is an organic compound . It has a variety of synonyms, including N-Boc phenylalanyl chloride and (S)-tert-Butyl (4-chloro-3-oxo-1-phenylbutan-2-yl)carbamate . The molecular formula for this chemical is C15H20ClNO3, and its molecular weight is 297.78 . The predicted boiling point is 423.9±40.0 °C, and it has a melting point of 103 °C .

This chemical is also used in the manufacturing of (3S)-3-(tert-butoxycaronyl)amino-1-chloro-4-phenyl-(2S)-butanol . Specifically, it is produced by using methanol as a reaction solvent at 5-10 °C and reacting (3S)-3-(tert-butoxycarbonyl)amino-1-chloro-4-phenyl-2-butanone with sodium borohydride (NaBH4) as a reducing agent . It belongs to the class of carbonyl reductase .

• CAS No.: 102123-74-0
• Product Name: (3S)-3-(Tert-butoxycarbonyl)amino-1-chloro-4-phenyl-2-butanone
• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol
• IUPAC Name: tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate
• Standard InChI: InChI=1S/C15H20ClNO3/c1-15(2,3)20-14(19)17-12(13(18)10-16)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,19)/t12-/m0/s1
• Standard InChIKey: JAKDNFBATYIEIE-LBPRGKRZSA-N
• SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)CCl
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C(=O)CCl
• PubChem Compound: 9926241
• Last Modified: Sep 13 2023